![molecular formula C10H9ClN2O2 B2697780 8-Aminoquinoline-6-carboxylic acid hydrochloride CAS No. 2137594-92-2](/img/structure/B2697780.png)
8-Aminoquinoline-6-carboxylic acid hydrochloride
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Overview
Description
8-Aminoquinoline-6-carboxylic acid hydrochloride, also known as 8-AQCA, is a chemical compound that has been widely used in scientific research. It is a derivative of quinoline, which is a heterocyclic aromatic compound that has been extensively studied due to its diverse biological activities. The synthesis method of 8-AQCA is relatively simple, and it has been used in various fields of research, including pharmacology, biochemistry, and medicinal chemistry.
Scientific Research Applications
- Ag-Catalyzed C–H Phosphonation : Researchers have reported a method for site-selective C–H phosphonation of 8-aminoquinoline using diaryl phosphine oxides. This reaction provides a straightforward route to functionalized quinoline derivatives .
- Corrosion Studies : 8-Aminoquinoline-6-carboxylic acid has been investigated for its inhibitory effect on corrosion. Understanding its interaction with metal surfaces can lead to the development of effective corrosion inhibitors .
- Pharmacophore Exploration : Quinolines, including 8-aminoquinoline derivatives, play a crucial role in medicinal chemistry. Scientists have explored their pharmacophoric properties, which may contribute to novel drug development .
- HOMO-LUMO Levels : The energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) has been evaluated for 8-aminoquinoline-6-carboxylic acid. These properties are relevant for optoelectronic applications .
- Fluorescence Studies : Quinoline derivatives exhibit fluorescence properties. Researchers have explored their potential as fluorescent probes for biological imaging and sensing applications .
Catalysis and Synthesis
Corrosion Inhibition
Medicinal Chemistry
Photophysical Properties
Fluorescent Probes
Mechanism of Action
Target of Action
8-Aminoquinoline-6-carboxylic acid hydrochloride is a nitrogen-containing heterocyclic framework found in many natural products, functional materials, and useful drugs . It has been developed as a powerful bidentate directing group or ligand auxiliary in the field of C–H bond activation/functionalization .
Mode of Action
The compound interacts with its targets through a process known as C–H bond activation/functionalization . This involves the formation of C–C and C–Z (Z = heteroatom) bonds by transition metal catalysts, photocatalysts, or metal-free conditions . Mechanistically, a single electron transfer (SET) pathway is suggested in most cases .
Biochemical Pathways
The biochemical pathways affected by 8-Aminoquinoline-6-carboxylic acid hydrochloride involve the functionalization of positions C2–C7 on the 8-aminoquinoline ring . This process changes the physical and chemical properties of the ring, potentially leading to future applications of economic value .
Result of Action
The molecular and cellular effects of 8-Aminoquinoline-6-carboxylic acid hydrochloride’s action involve the transformation of the 8-aminoquinoline skeleton . This transformation is achieved through the selective functionalization of carboxamide scaffolds .
properties
IUPAC Name |
8-aminoquinoline-6-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2.ClH/c11-8-5-7(10(13)14)4-6-2-1-3-12-9(6)8;/h1-5H,11H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOBRHWOVXKKKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=CC(=C2N=C1)N)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Aminoquinoline-6-carboxylic acid hydrochloride |
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